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Compound of Interest

Compound Name: 3-Methyl-4-nitroaniline

Cat. No.: B015440

Application Notes and Protocols for 3-Methyl-4-
nitroaniline

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and disposal of 3-Methyl-4-
nitroaniline (CAS No. 611-05-2). Adherence to these guidelines is crucial to minimize risks
and ensure a safe laboratory environment.

Substance Information and Hazard Summary

3-Methyl-4-nitroaniline is a brown crystalline solid utilized in organic synthesis, particularly in
the manufacturing of dyes, pigments, pharmaceuticals, and agrochemicals.[1][2][3] It is
classified as toxic if swallowed, in contact with skin, or if inhaled, and may cause damage to
organs through prolonged or repeated exposure.[4][5][6][7][8][9] It is also toxic to aquatic life
with long-lasting effects.[4][9]

Hazard Statements:
e H301: Toxic if swallowed.[4][5][6][7]1[8][9]
e H311: Toxic in contact with skin.[4][5][7][8][9]

e H331: Toxic if inhaled.[4][5][71[8][9]
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o H373: May cause damage to organs through prolonged or repeated exposure.[4][5][7][8][9]

e H411: Toxic to aquatic life with long lasting effects.[4]

Quantitative Data

The following table summarizes key quantitative data for 3-Methyl-4-nitroaniline.

Property Value Reference

Chemical Formula C7HsN20:2 [1][4]

Molecular Weight 152.15 g/mol [2][5][6]

CAS Number 611-05-2 [1][2][4]1[6]
Brown Crystalline Solid / Light

Appearance yellow to Brown powder to [1][2][6]
crystal

Melting Point 131.0t0 137.0 °C [2][6]

Solubility Soluble in Tetrahydrofuran [6][10]

Occupational Exposure Limits
(OEL)

Not Available

[41051[7]

Safe Handling Protocol

e Work with 3-Methyl-4-nitroaniline should be conducted in a well-ventilated area.[4][5][6]

o Use of a chemical fume hood is mandatory for all procedures involving this compound.

o Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[11][12]

A comprehensive range of PPE must be worn at all times when handling 3-Methyl-4-

nitroaniline.
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PPE Type

Specification

Reference

Eye and Face Protection

Safety glasses with side
shields or chemical goggles. A
face shield may be required for

splash hazards.

(4071011

Skin Protection

Chemically resistant gloves
(e.g., nitrile) must be worn.
Inspect gloves for integrity
before use. A lab coat or
chemical-resistant apron is

required.

[5107]011]

Respiratory Protection

For operations that may
generate dust, a NIOSH-
approved respirator with a
particulate filter (e.g., N95 or

P1) is necessary.

[A105][11]

Keep containers tightly closed when not in use.[4][5][6]

Wash hands thoroughly with soap and water after handling.[4][5]

Emergency Procedures

Avoid all personal contact with the substance, including inhalation of dust.[4][13]

Do not eat, drink, or smoke in the laboratory area where this chemical is handled.[4][5][6]

Contaminated work clothing should be laundered separately before reuse.[4]
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Exposure Route

First Aid Protocol

Reference

Ingestion

IF SWALLOWED: Immediately
call a POISON CENTER or
doctor. Rinse mouth. Do NOT

induce vomiting.

[415](6]

Inhalation

IF INHALED: Remove person
to fresh air and keep
comfortable for breathing. Call
a POISON CENTER or doctor.

[4151(6]

Skin Contact

IF ON SKIN: Take off
immediately all contaminated
clothing. Wash with plenty of
water. Call a POISON
CENTER or doctor if you feel

unwell.

[415](6]

Eye Contact

IF IN EYES: Wash out
immediately with fresh running
water. Ensure complete
irrigation by keeping eyelids
apart. Seek medical attention

without delay.

[4105][14]

For Minor Spills (Solid):

Remove all sources of ignition.[4]

Clean up spills immediately, avoiding dust generation.[4][5]

Use dry clean-up procedures.[4]

Dampen the spilled material with 60-70% ethanol to minimize dust.[14]

Carefully transfer the material to a suitable, labeled container for waste disposal.[4][14]
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e Wash the spill area with soap and water, and decontaminate all protective equipment before
reuse.[4][14]

For Major Spills:

Evacuate the area immediately and move upwind.[4]

Alert the emergency response team and the fire brigade, informing them of the location and
nature of the hazard.[4]

Prevent the spillage from entering drains or water courses.[4][5]

Contain the spill with sand, earth, or vermiculite.[4]

Disposal Protocol

o Dispose of 3-Methyl-4-nitroaniline and any contaminated materials at an authorized
hazardous or special waste collection point.[4][5][6]

o Waste materials should be sealed in labeled, appropriate containers.[4]

o Follow all local, regional, and national regulations for hazardous waste disposal.[4]

Experimental Protocol: Synthesis of an Azo Dye

This protocol is a representative example of a procedure involving 3-Methyl-4-nitroaniline and
highlights the necessary safety precautions.

Objective: To synthesize an azo dye using 3-Methyl-4-nitroaniline.

Materials:

3-Methyl-4-nitroaniline

Sodium nitrite

Hydrochloric acid

Phenol
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e Sodium hydroxide

e Ice

o Beakers, magnetic stirrer, and other standard laboratory glassware
Procedure:

» Diazotization: a. In a chemical fume hood, dissolve a pre-weighed amount of 3-Methyl-4-
nitroaniline in a solution of hydrochloric acid and water in a beaker. b. Cool the beaker in an
ice bath to 0-5 °C. c. Slowly add a chilled aqueous solution of sodium nitrite dropwise while
maintaining the temperature below 5 °C. Stir continuously.

e Coupling: a. In a separate beaker, dissolve phenol in an agueous solution of sodium
hydroxide. b. Cool this solution in an ice bath. c. Slowly add the diazonium salt solution
prepared in step 1 to the phenol solution. A brightly colored azo dye should precipitate.

« |solation: a. Collect the dye precipitate by vacuum filtration. b. Wash the precipitate with cold
water. c. Dry the product in a desiccator.

Safety Considerations during the Experiment:
 All steps must be performed in a chemical fume hood.
e Full PPE, as described in section 3.2, is mandatory.

e The temperature of the diazotization reaction must be carefully controlled to prevent the
formation of unstable and potentially explosive diazonium salts.

o All waste, including filter paper and aqueous filtrates, must be collected and disposed of as
hazardous waste.

Visualizations
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Workflow for Safe Handling and Disposal of 3-Methyl-4-nitroaniline

Start: Handling 3-Methyl-4-nitroaniline

'

1. Risk Assessment
- Review SDS
- Identify Hazards

l

2. Personal Protective Equipment (PPE)
- Gloves, Goggles, Lab Coat
- Respirator (if dust)

l

3. Engineering Controls
- Fume Hood
- Proper Ventilation

4. Chemical Handling

- Weighing & Transfer
- Experimental Use

After Use rieve for Uge

5. Storage
- Tightly Closed Container Spill Occurs
- Cool, Dry, Ventilated Area

Generate Waste

6. Spill Cleanup
- Evacuate (if major)
- Absorb & Contain
- Decontaminate

7. Waste Collection
- Collect Solid Waste
- Collect Contaminated PPE
- Label Waste Container

8. Disposal
- Authorized Hazardous Waste Facility

End of Process

Click to download full resolution via product page

Caption: Safe handling and disposal workflow for 3-Methyl-4-nitroaniline.
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Emergency Response for 3-Methyl-4-nitroaniline Exposure

Exposure Event

|

Inhalation Skin Contact

|

Eye Contact Ingestion

1. Move to Fresh Air 1. Remove Contaminated Clothing 1. Rinse with Water Immediately 1. Rinse Mouth
2. Keep Comfortable 2. Wash with Plenty of Water 2. Keep Eyelids Apart 2. Do NOT Induce Vomiting

Seek Immediate Medical Attention
(Call POISON CENTER or Doctor)

Click to download full resolution via product page

Caption: First aid procedures for exposure to 3-Methyl-4-nitroaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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https://www.eastharbourgroup.com/storage/download-files/n-methyl-4-nitroaniline-mna/N-Methyl-4-Nitroaniline-MSDS-276-V1.pdf
https://www.echemi.com/sds/n-methyl-4-nitroaniline-pid_Seven1050.html
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.tcichemicals.com/US/en/p/M1677
https://www.fishersci.com/store/msds?partNumber=AAA1554822&productDescription=N-METHL-4-NTROANILINE+100G&vendorId=VN00024248&countryCode=US&language=en
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4700%2F4755-1-X4.pdf
https://www.fishersci.com/store/msds?partNumber=AC127250050&productDescription=4-METHYL-3-NITROANILINE%2C+5GR&vendorId=VN00032119&countryCode=US&language=en
https://cameochemicals.noaa.gov/report?key=CH20673
https://www.benchchem.com/product/b015440#safe-handling-and-disposal-procedures-for-3-methyl-4-nitroaniline
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https://www.benchchem.com/product/b015440?utm_src=pdf-bulk
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